Cas no 1018288-73-7 (3-(2,6-dimethylphenoxy)propane-1-sulfonyl chloride)

• Product Name: 3-(2,6-dimethylphenoxy)propane-1-sulfonyl chloride
• CAS No: 1018288-73-7
• MF: C₁₁H₁₅ClO₃S
• MW: 262.753001451492
• CID: 6076244
• PubChem ID: 64198162
• Update Time: 2025-10-30

3-(2,6-dimethylphenoxy)propane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dimethylphenoxy)propane-1-sulfonyl chloride
• AKOS013518123
• EN300-1144395
• 1018288-73-7

• Inchi： 1S/C11H15ClO3S/c1-9-5-3-6-10(2)11(9)15-7-4-8-16(12,13)14/h3,5-6H,4,7-8H2,1-2H3
• InChI Key： LEYJMVPUCMTBEY-UHFFFAOYSA-N
• SMILES： ClS(CCCOC1C(C)=CC=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 262.0430432g/mol
• Monoisotopic Mass: 262.0430432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(2,6-dimethylphenoxy)propane-1-sulfonyl chloride

3-(2,6-Dimethylphenoxy)propane-1-sulfonyl Chloride: A Comprehensive Overview

3-(2,6-Dimethylphenoxy)propane-1-sulfonyl chloride (CAS No. 1018288-73-7) is a versatile and important compound in the field of organic chemistry and pharmaceutical research. This sulfonyl chloride derivative is characterized by its unique structural features, which include a sulfonyl group, a substituted phenoxy moiety, and a chloroalkyl chain. These structural elements contribute to its reactivity and utility in various synthetic transformations and drug development processes.

The 3-(2,6-dimethylphenoxy)propane-1-sulfonyl chloride is synthesized through a series of well-defined chemical reactions. The process typically involves the reaction of 2,6-dimethylphenol with chloropropanesulfonyl chloride in the presence of a base, such as triethylamine or pyridine. This reaction results in the formation of the desired product with high yield and purity. The synthetic route is well-documented in the literature and has been optimized to ensure reproducibility and scalability.

In terms of its chemical properties, 3-(2,6-dimethylphenoxy)propane-1-sulfonyl chloride is a highly reactive electrophile. It readily undergoes nucleophilic substitution reactions, making it an excellent reagent for the introduction of sulfonyl groups into various organic molecules. This property is particularly valuable in the synthesis of complex organic compounds, such as those used in pharmaceuticals and agrochemicals.

The reactivity of 3-(2,6-dimethylphenoxy)propane-1-sulfonyl chloride has been extensively studied in recent years. Researchers have explored its use in the synthesis of sulfonamides, which are important intermediates in the development of drugs targeting various diseases. For instance, sulfonamides have shown promise in the treatment of bacterial infections, cancer, and inflammatory disorders. The ability to introduce a sulfonyl group using this compound can significantly enhance the biological activity and pharmacological properties of target molecules.

Beyond its applications in drug development, 3-(2,6-dimethylphenoxy)propane-1-sulfonyl chloride has also found utility in materials science. Its unique structure makes it suitable for the synthesis of functional polymers and coatings with enhanced thermal stability and mechanical strength. These materials have potential applications in industries such as electronics, automotive, and construction.

In the context of environmental science, recent studies have investigated the biodegradability and environmental impact of compounds like 3-(2,6-dimethylphenoxy)propane-1-sulfonyl chloride. While these compounds are generally considered to be stable under normal conditions, their behavior in natural environments is an area of ongoing research. Ensuring that such chemicals are used responsibly and sustainably is crucial for minimizing their ecological footprint.

The safety profile of 3-(2,6-dimethylphenoxy)propane-1-sulfonyl chloride is another important consideration. Like many reactive chemicals, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) should be used when working with this compound to ensure laboratory safety. Additionally, it is important to follow all relevant regulations and guidelines for storage and disposal to prevent any potential hazards.

In conclusion, 3-(2,6-dimethylphenoxy)propane-1-sulfonyl chloride (CAS No. 1018288-73-7) is a valuable compound with a wide range of applications in organic synthesis, pharmaceutical research, materials science, and environmental studies. Its unique chemical properties make it an essential reagent for researchers working on advanced synthetic projects and drug development initiatives. As research continues to advance our understanding of this compound's potential uses and impacts, it remains an important focus area for both academic and industrial scientists.